1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O3S2/c19-14(17-15-16-8-11-22-15)12-6-9-18(10-7-12)23(20,21)13-4-2-1-3-5-13/h1-5,8,11-12H,6-7,9-10H2,(H,16,17,19)
• InChI Key: VMYUVLKUOMLFJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H17N3O3S2
• DSSTOX Substance ID: DTXSID901330392
• Molecular Weight: 351.4 g/mol
• Solubility: 43.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 849197-08-6

Description

1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide, also known as PHT-427, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. PHT-427 has been shown to target multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis.

Mechanism of Action

1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide exerts its anti-cancer effects through the inhibition of multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. This compound has been shown to inhibit the activity of AKT, a protein kinase that plays a key role in cancer cell survival and growth. It has also been shown to inhibit the activity of NF-kB, a transcription factor that is involved in the regulation of genes involved in inflammation, cell survival, and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells. This compound has been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide in lab experiments is that it has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to target multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. However, one limitation of using this compound in lab experiments is that it is a small molecule inhibitor, which may have limited efficacy in vivo.

Future Directions

There are several future directions for the study of 1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide. One future direction is to investigate the potential of this compound in combination with other anti-cancer agents. Another future direction is to investigate the potential of this compound in the treatment of other diseases, such as inflammatory disorders and autoimmune diseases. Additionally, further studies are needed to investigate the potential of this compound in vivo and to determine its safety and efficacy in preclinical and clinical trials.

Scientific Research Applications

1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. This compound has been shown to inhibit the activity of AKT, a protein kinase that plays a key role in cancer cell survival and growth. It has also been shown to inhibit the activity of NF-kB, a transcription factor that is involved in the regulation of genes involved in inflammation, cell survival, and cancer progression.